Cas no 161462-33-5 (Benzonitrile, 2-(methylthio)-4-(trifluoromethyl)-)

• Product Name: Benzonitrile, 2-(methylthio)-4-(trifluoromethyl)-
• CAS No: 161462-33-5
• MF: C₉H₆F₃NS
• MW: 217.210851192474
• CID: 4786486
• PubChem ID: 11106807
• Update Time: 2024-11-06

Benzonitrile, 2-(methylthio)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(methylthio)-4-(trifluoromethyl)-
• 2-(methylsulfanyl)-4-(trifluoromethyl)benzonitrile
• 1-cyano-2-methylthio-4-trifluoromethylbenzene
• 2-(methylthio)-4-(trifluoromethyl)benzonitrile
• 2-methylthio-4-trifluoromethylbenzonitrile
• 2-Methylthio-4-(Trifluoromethyl)benzonitrile
• 161462-33-5
• 2-Cyano-5-(trifluoromethyl)thioanisole
• SCHEMBL7113444

• Inchi： 1S/C9H6F3NS/c1-14-8-4-7(9(10,11)12)3-2-6(8)5-13/h2-4H,1H3
• InChI Key： KIBOKOLDHHKUPF-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(F)(F)F)C=C1SC

Computed Properties

• Exact Mass: 217.01730486g/mol
• Monoisotopic Mass: 217.01730486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.1Ų